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Compound of Interest

Compound Name: Allyltriethylgermane

Cat. No.: B154255

Allyltriethylgermane: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyltriethylgermane (chemical formula CoH20Ge) is an organogermanium compound that
holds significant potential in various fields of chemical synthesis and materials science. Its
unique combination of a reactive allyl group and stabilizing ethyl substituents on a germanium
center makes it a versatile reagent and building block. This document provides an in-depth
overview of the physical and chemical properties of Allyltriethylgermane, detailed
experimental protocols for its synthesis and key reactions, and an exploration of its stability and
handling requirements. This guide is intended to serve as a comprehensive resource for
researchers and professionals engaged in synthetic chemistry, drug development, and
materials science.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of a compound is paramount
for its effective and safe utilization in a laboratory setting. The key properties of
Allyltriethylgermane are summarized in the table below.
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Property Value Reference
Molecular Formula CoH20Ge [1]
Molecular Weight 200.9 g/mol [1]

Density 1 g/cm3 [1]

Boiling Point Not available

Refractive Index Not available

CAS Number 1793-90-4

Triethyl(prop-2-en-1-
IUPAC Name yi(prop
yl)germane

Note: Experimental values for the boiling point and refractive index of Allyltriethylgermane are
not readily available in the searched literature. These properties would need to be determined
experimentally.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural
elucidation of organic and organometallic compounds. While specific experimental spectra for
Allyltriethylgermane were not found in the conducted search, a theoretical analysis based on
established principles of NMR spectroscopy can provide expected chemical shift regions for the
different proton and carbon environments within the molecule.

Predicted *H NMR Spectral Data

The proton NMR spectrum of Allyltriethylgermane is expected to exhibit distinct signals
corresponding to the ethyl and allyl groups attached to the germanium atom.
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Predicted Chemical

Protons . Multiplicity Integration
Shift (ppm)
**.CH2- (Allyl, Ge-
15-1.8 Doublet 2H
CH2-CH=CH3) **
-CH= (Allyl) 5.6-6.0 Multiplet 1H
=CH2 (Allyl) 47-51 Multiplet 2H
-CHz- (Ethyl, Ge-CHa-
0.6-1.0 Quartet 6H
CHs)
-CHs (Ethyl, Ge-CH2- _
09-1.2 Triplet 9H

CHs)

Predicted **C NMR Spectral Data

The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule.

Carbon Predicted Chemical Shift (ppm)
Ge-CHa- (Allyl) 20 - 25

-CH= (Allyl) 130 - 135

=CH: (Allyl) 112 - 116

Ge-CHa- (Ethyl) 8-12

-CHs (Ethyl) 12 - 16

Experimental Protocols

Synthesis of Allyltriethylgermane via Grighard Reaction

The synthesis of Allyltriethylgermane is commonly achieved through the reaction of a

triethylgermanium halide with an allyl Grignard reagent. This method provides a reliable route

to the desired product.

Reaction Scheme:
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Experimental Workflow:

AR AT T T D R N SR g Quench with saturated NHaCl solution Extract with diethyl ether |—{ Dry organic phase with NazSOs |—#-{Purify by distillation under reduced pressure—» (N
(Grignard Reagent) in anhydrous ether

Click to download full resolution via product page
Caption: Workflow for the synthesis of Allyltriethylgermane.
Detailed Methodology:

o Preparation of Allylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings. Add
a small crystal of iodine to initiate the reaction. Slowly add a solution of allyl bromide in
anhydrous diethyl ether to the magnesium turnings. The reaction is exothermic and should
be controlled by the rate of addition. After the addition is complete, reflux the mixture for 30
minutes to ensure complete formation of the Grignard reagent.

¢ Reaction with Triethylgermanium Halide: Cool the Grignard reagent solution to 0 °C. Slowly
add a solution of triethylgermanium chloride (or bromide) in anhydrous diethyl ether via the
dropping funnel. After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for an additional 2 hours.

o Work-up: Cool the reaction mixture again to 0 °C and slowly quench by adding a saturated
agueous solution of ammonium chloride.

o Extraction and Drying: Separate the organic layer and extract the aqueous layer with diethyl
ether. Combine the organic extracts and dry over anhydrous sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent under reduced pressure. The
crude product is then purified by vacuum distillation to yield pure Allyltriethylgermane.

Chemoselective Allylation of Aldimines

Allyltriethylgermane can be utilized in the chemoselective allylation of aldimines in the
presence of aldehydes. This reaction is facilitated by the combined use of a Lewis acid
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(BFs+OEt2) and a Brgnsted acid (AcOH), leading to the formation of homoallylic amines in high
yields.[2]

Reaction Scheme:

Logical Relationship of Reagents and Products:

Reactants Reagents
Aldimine )
(R-CH=N-Ar) Allyltriethylgermane BF3+OEt2 AcOH
N\ ~ 2
\ | 2l

Homoallylic Amine

Click to download full resolution via product page
Caption: Reagents and product in the allylation of aldimines.

Detailed Methodology:

Reaction Setup: To a solution of the aldimine in a suitable solvent (e.g., dichloromethane) at
-78 °C, add acetic acid (AcOH) followed by boron trifluoride diethyl etherate (BF3*OEtz2).

o Addition of Allyltriethylgermane: Add Allyltriethylgermane to the reaction mixture and stir
at -78 °C for the specified reaction time.

e Quenching and Work-up: Quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Extraction and Purification: Extract the aqueous layer with dichloromethane. The combined
organic layers are washed with brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure. The residue is then purified by column
chromatography on silica gel to afford the desired homoallylic amine.
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Stability and Handling

Organogermanium compounds, including Allyltriethylgermane, are generally stable under
anhydrous conditions. However, they can be sensitive to moisture and strong acids.

General Handling Precautions:

 Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g.,
nitrogen or argon) to prevent hydrolysis.

e Dry Glassware: Use flame-dried or oven-dried glassware to exclude moisture.
e Anhydrous Solvents: Employ anhydrous solvents for all reactions and transfers.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

Storage:

Allyltriethylgermane should be stored in a tightly sealed container under an inert atmosphere
in a cool, dry, and well-ventilated area, away from sources of moisture and incompatible
materials such as strong oxidizing agents and strong acids.

Conclusion

Allyltriethylgermane is a valuable organogermanium reagent with demonstrated utility in
organic synthesis, particularly in carbon-carbon bond-forming reactions. This guide has
provided a summary of its known physical and chemical properties, predicted spectroscopic
data, and detailed experimental protocols for its synthesis and a key chemical transformation.
While some physical data remains to be experimentally determined, the information presented
here offers a solid foundation for researchers and professionals to safely and effectively utilize
Allyltriethylgermane in their work. As with any chemical reagent, adherence to proper
handling and safety protocols is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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